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Compound of Interest

Compound Name: (S)-2-Benzylmorpholine

Cat. No.: B3043887 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Benzylmorpholine

Introduction: A Profile of 2-Benzylmorpholine
2-Benzylmorpholine is a chiral organic compound featuring a morpholine ring substituted with a

benzyl group. As an intermediate in organic synthesis, it serves as a valuable building block in

the development of more complex molecules, particularly within pharmaceutical and

agrochemical research.[1] Its structural similarity to other biologically active morpholine

derivatives necessitates a thorough understanding of its chemical properties and potential

hazards to ensure its safe handling in a laboratory setting. This guide provides a

comprehensive overview of the safety protocols, handling procedures, and emergency

responses required when working with 2-benzylmorpholine, grounded in established chemical

safety principles and regulatory classifications.

Section 1: Chemical and Physical Properties
A foundational understanding of a compound's physical properties is essential for anticipating

its behavior under various laboratory conditions and for planning safe storage and handling.
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Property Value Source

Molecular Formula C₁₁H₁₅NO PubChem[2]

Molecular Weight 177.24 g/mol PubChem[2]

CAS Number 131887-48-4 Sigma-Aldrich[3]

Appearance Solid Sigma-Aldrich[3]

IUPAC Name 2-benzylmorpholine PubChem[2]

Storage Class 11 - Combustible Solids Sigma-Aldrich[3]

Section 2: Hazard Identification and Toxicological
Profile
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-benzylmorpholine is classified as a hazardous substance.[2] The primary risks are

associated with acute toxicity and irritation. Adherence to safety protocols is not merely

procedural; it is a direct response to these identified hazards to mitigate the risk of exposure.

GHS Classification Summary
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Source: PubChem, Sigma-Aldrich[2][3]

Toxicological Insights
Oral Toxicity (H302): Ingestion of 2-benzylmorpholine can lead to harmful systemic effects.

The causality lies in its absorption through the gastrointestinal tract, after which it can

interfere with biological processes. Therefore, eating, drinking, or smoking in laboratory

areas where this chemical is handled is strictly prohibited to prevent accidental ingestion.[3]

[4]

Skin Irritation (H315): Direct contact with the skin can cause irritation, characterized by

redness, itching, or inflammation.[2] This is a common property of amine compounds. The

mechanism involves localized chemical reactions with skin components. This hazard

underscores the critical importance of wearing appropriate chemical-resistant gloves.

Eye Irritation (H319): The eyes are particularly vulnerable. Exposure to 2-benzylmorpholine

can cause serious irritation.[2] The mucous membranes of the eyes are highly sensitive, and

contact can lead to significant discomfort and potential damage. This necessitates the

mandatory use of safety glasses or goggles.
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Respiratory Irritation (H335): Inhalation of dust or aerosols may irritate the respiratory tract.

[2] Fine particles can be deposited in the nasal passages and lungs, causing localized

inflammation. This hazard is best controlled by handling the solid compound in a well-

ventilated area or a chemical fume hood.

Section 3: Exposure Controls & Personal Protective
Equipment (PPE)
A multi-layered approach to safety, combining engineering controls and personal protective

equipment, is essential for minimizing exposure.

Engineering Controls
Ventilation: All handling of 2-benzylmorpholine should occur in a well-ventilated area.[5] For

procedures that may generate dust (e.g., weighing, transferring solids), a certified chemical

fume hood is required to capture airborne particles at the source.

Eyewash Stations and Safety Showers: Facilities must be equipped with easily accessible

eyewash stations and safety showers.[6] In the event of accidental contact, immediate

flushing of the affected area is the most critical first aid step.

Personal Protective Equipment (PPE) Protocol
The selection of PPE is dictated by the hazards identified in Section 2.

Eye and Face Protection: Wear tightly fitting safety goggles or safety glasses with side-

shields.[5] This is the minimum requirement to protect against splashes or airborne particles

causing eye irritation (H319).

Skin Protection:

Gloves: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[7] Gloves

should be inspected for integrity before use and replaced immediately if contaminated or

damaged. The causality for this is the compound's classification as a skin irritant (H315).

Lab Coat: A standard laboratory coat should be worn to protect street clothing and provide

an additional layer of protection against skin contact.
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Respiratory Protection: For most routine laboratory-scale operations conducted within a

fume hood, additional respiratory protection is not required. However, if engineering controls

are insufficient or during a large-scale spill cleanup where dust generation is unavoidable, a

NIOSH-approved particulate respirator (e.g., N95) should be used to prevent respiratory tract

irritation (H335).[7][8]

Required Personal Protective Equipment

Mitigated Hazards

Situational Requirement

Safety Goggles/Glasses

H319: Serious Eye Irritation

Prevents

Nitrile Gloves

H315: Skin Irritation

Prevents

Laboratory Coat

Prevents

Particulate Respirator (N95)

H335: Respiratory Irritation

Prevents

PPE selection is directly linked to mitigating specific GHS hazards.

Click to download full resolution via product page

Caption: PPE selection linked to specific GHS hazards.

Section 4: Safe Handling, Storage, and Spill
Response
Standard Handling Protocol

Pre-Experiment Review: Before handling, review this safety guide and the relevant Safety

Data Sheet (SDS). Ensure all necessary PPE and emergency equipment are readily

available.

Controlled Environment: Handle the chemical within a designated area, such as a chemical

fume hood, to minimize the potential for exposure.[4]

Avoid Dust Formation: When transferring the solid, use techniques that minimize dust

generation. Avoid actions like scraping or vigorous shaking of containers.[5]
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Hygiene Practices: Wash hands thoroughly with soap and water after handling is complete

and before leaving the laboratory.[9] This prevents inadvertent transfer of the chemical and

potential oral exposure.

Contaminated Clothing: Remove any contaminated clothing immediately and wash it before

reuse.[6]

Storage Requirements
Container: Store in a tightly closed container to prevent contamination and potential release.

[9]

Conditions: Keep in a cool, dry, and well-ventilated place.[5][10] Some suppliers recommend

refrigerated storage (0-8 °C) for long-term stability.[10]

Incompatibilities: Store away from strong oxidizing agents.[4]

Accidental Release and Spill Cleanup Protocol
Evacuate and Secure: Evacuate non-essential personnel from the immediate area. Ensure

adequate ventilation.[5]

Don PPE: Wear appropriate PPE, including respiratory protection if significant dust is

present.

Containment: Prevent further spread of the spill.[9]

Absorption: Carefully cover the spill with an inert, non-combustible absorbent material such

as sand, earth, or vermiculite.[4][9] Do not use combustible materials like paper towels for

large spills.

Collection: Sweep or scoop the absorbed material into a suitable, labeled container for

chemical waste disposal.[7] Avoid creating dust during this process.

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: Dispose of the waste container according to institutional and local environmental

regulations.
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Section 5: First Aid and Emergency Procedures
Immediate and appropriate first aid is crucial in mitigating the effects of accidental exposure.

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult or symptoms

persist, seek immediate medical attention.[5][7]

Skin Contact: Immediately remove contaminated clothing. Wash the affected skin area with

plenty of soap and water for at least 15 minutes.[6][9] If skin irritation occurs, seek medical

advice.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do.[9] Continue rinsing and seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[9] Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[7]

Exposure Type

Immediate Action

Exposure Incident Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing
Wash with Soap & Water (15 min)

Flush with Water (15 min)
Remove Contact Lenses

Rinse Mouth
DO NOT Induce Vomiting

Seek Immediate Medical Attention

if irritation persists

Emergency first aid workflow for 2-benzylmorpholine exposure.
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Caption: Emergency workflow for 2-benzylmorpholine exposure.

Section 6: Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[7]

Specific Hazards: Thermal decomposition may produce toxic gases, including carbon oxides

and nitrogen oxides.[6][9]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with hazardous decomposition products.[4]

Section 7: Disposal Considerations
Waste generated from 2-benzylmorpholine must be treated as hazardous chemical waste.

Procedure: Dispose of contaminated material and its container in accordance with all

applicable federal, state, and local regulations. Do not allow the product to enter drains or

waterways.[7][9]

Consultation: Consult with your institution's Environmental Health and Safety (EHS)

department for specific disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chembk.com [chembk.com]

2. 2-Benzylmorpholine | C11H15NO | CID 125510 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 2-Benzylmorpholine AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b3043887?utm_src=pdf-body-img
https://www.capotchem.com/doc/viewmsds_7684-27-7.html
https://www.fishersci.com/store/msds?partNumber=AAH64918&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/5061CT_SDS.pdf
https://labchem-wako.fujifilm.com/sds/W01W0102-0128JGHEEN.pdf
https://www.capotchem.com/doc/viewmsds_7684-27-7.html
https://aksci.com/sds/5061CT_SDS.pdf
https://www.benchchem.com/product/b3043887?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/3-Benzyl-morpholine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Benzylmorpholine
https://www.sigmaaldrich.com/US/en/product/aldrich/cds019174
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3043887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

5. echemi.com [echemi.com]

6. fishersci.com [fishersci.com]

7. capotchem.com [capotchem.com]

8. multimedia.3m.com [multimedia.3m.com]

9. aksci.com [aksci.com]

10. (R)-2-Benzylmorpholine 95% | CAS: 131887-51-9 | AChemBlock [try.achemblock.com]

To cite this document: BenchChem. [Safety and handling precautions for 2-
benzylmorpholine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3043887#safety-and-handling-precautions-for-2-
benzylmorpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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